Cas no 2034321-29-2 (N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2034321-29-2
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5550628
• Update Time: 2025-10-28

N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-pyridin-4-ylpyridin-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C19H17N3O4S/c23-27(24,16-3-4-17-18(12-16)26-11-10-25-17)22-13-15-2-1-7-21-19(15)14-5-8-20-9-6-14/h1-9,12,22H,10-11,13H2
• InChI Key： FGYRUFZCQYMDMZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3=CC=CN=C3C3=CC=NC=C3)(=O)=O)C=C2OCC1

Additional information on N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Introduction to N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2034321-29-2)

N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 2034321-29-2, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit a unique combination of structural and functional properties, making it a valuable candidate for various applications in drug discovery and material science.

The molecular structure of N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a bipyridine moiety suggests possible interactions with metal ions, which is a common feature in many coordination complexes used in catalysis and medicinal chemistry. Additionally, the sulfonamide group and the dihydrobenzodioxine core provide opportunities for hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The N-( {[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2034321-29-2) has been studied for its potential as an inhibitor of various enzymes and receptors. Its ability to interact with both protein and nucleic acid targets makes it a promising candidate for therapeutic intervention.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. The dihydrobenzodioxine scaffold is found in several natural products and synthetic drugs that have demonstrated significant biological activity. For instance, derivatives of dihydrobenzodioxine have been explored for their antimicrobial and anti-inflammatory properties. The incorporation of the bipyridine group into the molecule enhances its potential to form stable complexes with metal ions, which can be exploited in the development of metallodrugs.

The sulfonamide group in N-({[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is another critical feature that contributes to its biological activity. Sulfonamides are well-known for their ability to act as competitive inhibitors of enzymes by binding to the active site of target proteins. This property has been leveraged in the development of antibiotics, anti-inflammatory drugs, and even anticancer agents. The specific arrangement of atoms in this compound's sulfonamide group may allow it to interact with enzymes or receptors in a manner that modulates their activity.

In the context of current research trends, N-( {[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2034321-29-2) represents an exciting area for further exploration. Recent studies have shown that bipyridine-containing compounds can exhibit potent activity against various diseases by acting as modulators of protein-protein interactions or by influencing cellular signaling pathways. The dihydrobenzodioxine core adds another layer of complexity to the molecule's potential biological effects.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the bipyridine moiety typically involves palladium-catalyzed cross-coupling reactions, which are well-established methods in organic synthesis. The subsequent functionalization of the dihydrobenzodioxine scaffold with the sulfonamide group requires careful control of reaction conditions to avoid unwanted side products.

Evaluation of the pharmacological properties of N-( {[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors using biochemical assays. These studies have provided insights into its potential mechanisms of action and have helped identify possible lead compounds for further development.

In vivo studies have complemented these findings by evaluating the compound's efficacy and safety in animal models. These studies have provided valuable information about its pharmacokinetic profile and potential therapeutic effects. The results from these studies have been instrumental in guiding further research and development efforts aimed at optimizing its biological activity.

The future prospects for N-( {[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2034321-29-2) are promising given its unique structural features and potential biological activity. Ongoing research is focused on identifying new synthetic routes that can improve yield and scalability while maintaining high purity standards. Additionally, efforts are underway to explore new applications for this compound by investigating its interactions with additional biological targets.

The integration of computational methods into drug discovery has also played a significant role in advancing research on this compound. Molecular modeling techniques have been used to predict how N-( {[2,4'-bipyridine]-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide(CAS No. 2034321–29–) interacts with target proteins at an atomic level. These insights have guided experimental efforts by providing hypotheses about how structural modifications can enhance binding affinity or selectivity.

In conclusion，N-( {[BipyridinE]] - 3 - yl } - methyl ) - 2 , 3 - diHydro - 1 , 4 - benzOdioxiNe - 6 - sulFonaMide ( C A S No . 20343 21 - 29 - 2 ) is a CompounD wiTh Great PotenTial iN thE fieLD oF druG DiscoveRy And bioMedicAl researcH . Its unique structurE And funcTionAl propErTies make iT a valuabLe candiDate foR varIous applIcations , incLuding thE deveLopment oF noVel theraPeutics . furTher researcH iS esSenTial To unDeRstand iTs bioloGicAL acTiviTy And To exploR e iTs poTenTial As A bioactive molecuLe .